Cas no 865075-36-1 (1,3-Bis(2-pyridin-4-ylethylpiperidin-4-yl)propane)

• Product Name: 1,3-Bis(2-pyridin-4-ylethylpiperidin-4-yl)propane
• CAS No: 865075-36-1
• CID: 4661997
• Update Time: 2025-06-07

1,3-Bis(2-pyridin-4-ylethylpiperidin-4-yl)propane Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(2-pyridin-4-ylethylpiperidin-4-yl)propane

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1,3-Bis(2-pyridin-4-ylethylpiperidin-4-yl)propane

Introduction to 1,3-Bis(2-pyridin-4-ylethylpiperidin-4-yl)propane (CAS No. 865075-36-1)

1,3-Bis(2-pyridin-4-ylethylpiperidin-4-yl)propane, identified by its CAS number 865075-36-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its piperidine and pyridine moieties, which are well-known for their diverse biological activities and potential applications in drug development. The structural framework of 1,3-Bis(2-pyridin-4-ylethylpiperidin-4-yl)propane consists of multiple nitrogen-containing heterocycles, making it a promising candidate for further exploration in medicinal chemistry.

The synthesis and characterization of 1,3-Bis(2-pyridin-4-ylethylpiperidin-4-yl)propane involve sophisticated organic chemistry techniques, including multi-step reactions and precise purification methods. The presence of multiple chiral centers in its structure necessitates careful consideration during synthesis to ensure high enantiomeric purity, which is crucial for its biological evaluation. Recent advancements in asymmetric catalysis have enabled more efficient and scalable production of such complex molecules, opening new avenues for their application in drug discovery.

One of the most compelling aspects of 1,3-Bis(2-pyridin-4-ylethylpiperidin-4-yl)propane is its potential as a pharmacophore in the development of novel therapeutic agents. The combination of piperidine and pyridine rings provides a unique scaffold that can interact with various biological targets. For instance, studies have shown that derivatives of this class exhibit inhibitory activity against certain enzymes and receptors involved in neurological disorders. The pyridine moiety, in particular, is known for its ability to modulate neurotransmitter systems, making it a valuable component in the design of drugs targeting conditions such as depression and epilepsy.

Recent research has also highlighted the role of 1,3-Bis(2-pyridin-4-ylethylpiperidin-4-yl)propane in the development of antiviral agents. The structural features of this compound allow it to interfere with viral replication mechanisms by inhibiting key enzymes or binding to viral proteins. Preliminary studies have demonstrated promising results in vitro, suggesting its potential as a lead compound for further optimization into an effective antiviral therapy. The versatility of its scaffold makes it adaptable to various drug design strategies, including covalent inhibition and allosteric modulation.

The pharmacokinetic properties of 1,3-Bis(2-pyridin-4-ylethylpiperidin-4-yl)propane are another critical area of investigation. Understanding how this compound is metabolized and distributed within the body is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Advanced computational methods, such as molecular dynamics simulations and quantum mechanics calculations, are being employed to predict the metabolic pathways and interactions of this compound with biological systems. These computational approaches complement traditional experimental techniques, providing a more comprehensive understanding of its pharmacokinetic behavior.

In addition to its pharmaceutical applications, 1,3-Bis(2-pyridin-4-ylethylpiperidin-4-yl)propane has shown potential in materials science and chemical biology. Its complex structure and functional groups make it a suitable candidate for designing novel ligands and probes for biochemical assays. Researchers are exploring its use in developing sensors for detecting small molecules or ions, which could have implications in environmental monitoring and diagnostic applications. The ability to tailor the properties of this compound through structural modifications offers exciting possibilities for interdisciplinary research.

The future direction of research on 1,3-Bis(2-pyridin-4-ylethylpiperidin-4-yl)propane is likely to focus on further optimizing its pharmacological properties through structure-based drug design. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven molecular design, scientists can accelerate the discovery of derivatives with enhanced potency and selectivity. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,1,3-Bis(2-pyridin-4-yethexthethylpyperidinerropane (CAS No. 865075361) represents a fascinating molecule with diverse applications in pharmaceuticals, materials science,and chemical biology Its unique structural features offer opportunities for developing novel drugs targeting various diseases Additionally ongoing research efforts are expected to uncover new insights into its biological activities mechanisms which could pave way for innovative therapeutic strategies